AM841

• Molecular Formula: C26H39NO3S
• Molecular Weight: 445.7 g/mol
• InChI: InChI=1S/C26H39NO3S/c1-25(2,11-7-5-6-8-12-27-17-31)19-14-22(29)24-20-13-18(16-28)9-10-21(20)26(3,4)30-23(24)15-19/h14-15,18,20-21,28-29H,5-13,16H2,1-4H3/t18-,20-,21-/m1/s1
• InChIKey: JCIYJYHFBBXSBF-HMXCVIKNSA-N

AM841 Covalent CB1 Agonist Overview

AM841, the (-)-7′-isothiocyanato derivative of 11-hydroxy-1′,1′-dimethylheptylhexahydrocannabinol, is a synthetic classical cannabinoid rationally designed as a high-affinity electrophilic affinity label [1]. It functions as a full agonist that covalently and pseudo-irreversibly binds to the CB1 cannabinoid receptor via its isothiocyanate warhead, which forms a covalent bond with the C6.47 cysteine residue in transmembrane helix 6 [1]. This covalent mechanism stabilizes the receptor's active conformational state, distinguishing AM841 from all reversible, non-covalent CB1 agonists. A high-resolution crystal structure of the human CB1–AM841 complex (2.95 Å, PDB: 5XR8) has been solved, providing atomic-level structural validation of its binding pose [2].

1

Covalent, wash-resistant CB1 activation for sustained receptor signaling and conformational trapping studies

2

Structurally validated binding pose (PDB 5XR8) enables structure-based design of novel CB1 modulators

3

Peripherally restricted profile supports GI and metabolic research models without central tetrad confounds

• [1] Picone RP, Khanolkar AD, Xu W, Ayotte LA, Thakur GA, Hurst DP, Abood ME, Reggio PH, Fournier DJ, Makriyannis A. (-)-7′-Isothiocyanato-11-hydroxy-1′,1′-dimethylheptylhexahydrocannabinol (AM841), a High-Affinity Electrophilic Ligand, Interacts Covalently with a Cysteine in Helix Six and Activates the CB1 Cannabinoid Receptor. Mol Pharmacol. 2005;68(6):1623-1635. doi:10.1124/mol.105.014407 View Source
• [2] Hua T, Vemuri K, Nikas SP, Laprairie RB, Wu Y, Qu L, Pu M, Korde A, Jiang S, Ho JH, Han GW, Ding K, Li X, Liu H, Hanson MA, Zhao S, Bohn LM, Makriyannis A, Stevens RC, Liu ZJ. Crystal structures of agonist-bound human cannabinoid receptor CB1. Nature. 2017;547(7664):468-471. doi:10.1038/nature23272 View Source

Why AM841 Substitution Fails

Conventional CB1 agonists such as Δ9-THC, CP55940, and WIN55,212-2 bind reversibly and dissociate upon washout or antagonist competition, yielding transient pharmacological effects [1]. AM841’s defining feature is its covalent, wash-resistant binding to CB1, which confers a unique pharmacological profile: irreversible inhibition of synaptic transmission, sustained receptor internalization without recycling, and prolonged target engagement in vivo [1]. Non-covalent hexahydrocannabinol analogs like AM4056 lack the electrophilic isothiocyanate group and cannot replicate this covalent mechanism. Substituting AM841 with any reversible CB1 agonist eliminates the pseudo-irreversible pharmacology that is essential for specific experimental designs studying sustained receptor activation, conformational trapping, or long-duration in vivo target engagement. Therefore, generic substitution based solely on receptor affinity is scientifically unsound for studies requiring the covalent mechanism of action that defines AM841.

Wash-resistant mechanism

Reversible CB1 agonists (Δ9-THC, WIN55,212-2) may not maintain receptor activation after washout or antagonist competition, limiting sustained signaling models.

Covalent warhead absence

Non-covalent hexahydrocannabinol analogs (e.g., AM4056) lack the isothiocyanate group required for pseudo-irreversible target engagement.

CNS penetrance mismatch

Brain-penetrant agonists produce central tetrad effects; peripheral restriction of AM841 may not transfer to CNS-accessible substitutes.

• [1] Keenan CM, Storr MA, Thakur GA, Wood JT, Wager-Miller J, Straiker A, Eno MR, Nikas SP, Bashashati M, Hu H, Mackie K, Makriyannis A, Sharkey KA. AM841, a covalent cannabinoid ligand, powerfully slows gastrointestinal motility in normal and stressed mice in a peripherally restricted manner. Br J Pharmacol. 2015;172(9):2406-2418. doi:10.1111/bph.13069 View Source

AM841 Evidence Guide

Covalent vs WIN55,212-2 Electrophysiology

In autaptic hippocampal neuron cultures, AM841 (100 nM) irreversibly inhibited excitatory postsynaptic currents (EPSCs). Crucially, this inhibition was not reversed by the CB1 antagonist SR141716 (200 nM; relative EPSC charge: AM841 0.56 ± 0.09, AM841+SR141716 0.60 ± 0.14, P > 0.05). In stark contrast, inhibition produced by the classical reversible agonist WIN55,212-2 (100 nM) was readily reversed by SR141716 (relative EPSC charge: WIN55,212-2 0.56 ± 0.06, WIN55,212-2+SR141716 1.05 ± 0.03, P < 0.005) [1]. This constitutes direct, quantitative evidence of AM841's covalent, pseudo-irreversible mechanism versus a standard reversible CB1 agonist comparator in the same experimental system.

Wash-resistant EPSC inhibition

Head-to-head

AM841 inhibition not reversed by SR141716 (0.56→0.60, P>0.05); WIN55,212-2 inhibition fully reversed (0.56→1.05, P

Supports covalent, wash-resistant mechanism essential for sustained CB1 activation models

Autaptic hippocampal culture model

cAMP inhibition potency

Head-to-head

EC50: AM841 0.94 nM (0.39–2.27); CP55940 4.17 nM; AM4056 5.08 nM (2.10–8.49)

Reported higher functional potency context; covalent warhead may contribute to assay response

CHO-hCB1, forskolin-stimulated cAMP assay

Peripheral restriction profile

Head-to-head

AM841 (1 mg/kg i.p.): no hypomotility, analgesia, hypothermia; WIN55,212-2 produced all three central tetrad effects

Enables peripheral CB1 research without CNS-mediated behavioral confounds

Mouse tetrad assay, LC-MS/MS brain-to-plasma ratio

Colitis protection (peripheral vs. central)

Head-to-head

AM841 (i.p.) reduced colitis inflammation scores dose-dependently; CB13 required i.c.v. for comparable anti-inflammatory effect

Supports peripheral CB1/CB2-mediated intestinal anti-inflammatory research without invasive central dosing

DSS/TNBS murine colitis models, CB1/CB2 KO validation

Co-crystal structural template

Validated resource

CB1–AM841 complex: PDB 5XR8, 2.95 Å; covalent C6.47 engagement, 53% pocket contraction vs antagonist state

Provides high-resolution 3D template for covalent CB1 ligand design and docking studies

Ki = 1.14 nM (human CB1); chimeric receptor X-ray crystallography

GI motility & stress normalization

Head-to-head

AM841 (0.1 mg/kg) normalized stress-accelerated GI transit; WIN55,212-2 required 1 mg/kg and produced CNS side effects

Reported stress-conditional efficacy with peripheral restriction cannot be replicated by classical CB1 agonists

Mouse charcoal meal, colonic bead expulsion; acute stress model

Evidence Dimension	Reversibility of CB1-mediated EPSC inhibition by antagonist SR141716
Target Compound Data	AM841 (100 nM): EPSC charge 0.56 ± 0.09; with SR141716 0.60 ± 0.14; P > 0.05 (not reversed)
Comparator Or Baseline	WIN55,212-2 (100 nM): EPSC charge 0.56 ± 0.06; with SR141716 1.05 ± 0.03; P < 0.005 (fully reversed)
Quantified Difference	AM841 inhibition is antagonist-resistant (Δ < 8% change); WIN55,212-2 inhibition is near-completely reversed (~87% recovery)
Conditions	Autaptic hippocampal neuron cultures, whole-cell patch-clamp electrophysiology

Why This Matters

This head-to-head comparison definitively demonstrates AM841's covalent mechanism, essential for experiments requiring sustained, wash-resistant CB1 activation that cannot be achieved with any reversible agonist.

• [1] Keenan CM, Storr MA, Thakur GA, Wood JT, Wager-Miller J, Straiker A, Eno MR, Nikas SP, Bashashati M, Hu H, Mackie K, Makriyannis A, Sharkey KA. AM841, a covalent cannabinoid ligand, powerfully slows gastrointestinal motility in normal and stressed mice in a peripherally restricted manner. Br J Pharmacol. 2015;172(9):2406-2418. doi:10.1111/bph.13069 View Source

cAMP Potency vs CP55940

A comparative pharmacological characterization in the same study reported that AM841 inhibits forskolin-stimulated cAMP accumulation with an EC50 of 0.94 nM (95% CI: 0.39–2.27 nM), whereas the widely used reference agonist CP55940 exhibits an EC50 of 4.17 nM. The closest non-covalent structural analog, AM4056, which lacks the isothiocyanate electrophile, shows an EC50 of 5.08 nM (95% CI: 2.10–8.49 nM) [1]. AM841 is thus ~4.4-fold more potent than CP55940 and ~5.4-fold more potent than its non-covalent analog AM4056 in this functional assay, demonstrating that the covalent warhead confers a measurable gain in functional potency beyond what simple reversible binding affinity can deliver.

cAMP inhibition potency

Head-to-head

EC50: AM841 0.94 nM (0.39–2.27); CP55940 4.17 nM; AM4056 5.08 nM (2.10–8.49)

Reported higher functional potency context; covalent warhead may contribute to assay response

CHO-hCB1, forskolin-stimulated cAMP assay

Evidence Dimension	Inhibition of forskolin-stimulated cAMP accumulation (EC50)
Target Compound Data	AM841 EC50 = 0.94 nM (95% CI: 0.39–2.27 nM)
Comparator Or Baseline	CP55940 EC50 = 4.17 nM; AM4056 EC50 = 5.08 nM (95% CI: 2.10–8.49 nM)
Quantified Difference	AM841 is ~4.4-fold more potent than CP55940 and ~5.4-fold more potent than AM4056 in the same functional assay
Conditions	CHO cells expressing human CB1, forskolin-stimulated cAMP accumulation assay

Why This Matters

This functional potency advantage, measured in a standardized industry-relevant assay, provides a quantitative basis for selecting AM841 when maximal CB1-mediated cAMP inhibition is required at lower concentrations, reducing potential off-target effects.

• [1] Picone RP, Khanolkar AD, Xu W, Ayotte LA, Thakur GA, Hurst DP, Abood ME, Reggio PH, Fournier DJ, Makriyannis A. (-)-7′-Isothiocyanato-11-hydroxy-1′,1′-dimethylheptylhexahydrocannabinol (AM841), a High-Affinity Electrophilic Ligand, Interacts Covalently with a Cysteine in Helix Six and Activates the CB1 Cannabinoid Receptor. Mol Pharmacol. 2005;68(6):1623-1635. doi:10.1124/mol.105.014407 View Source

Peripheral Restriction vs WIN55,212-2

In a comprehensive mouse tetrad assay, AM841 (0.1–1 mg/kg, i.p.) produced no significant reduction in spontaneous locomotor activity, no analgesia (hot plate latency), and no hypothermia—three hallmark centrally mediated CB1 effects. In contrast, the classical brain-penetrant agonist WIN55,212-2 (1 mg/kg, i.p.) significantly reduced locomotor activity, induced analgesia, and caused hypothermia under identical conditions [1]. Direct LC-MS/MS measurement confirmed very low brain penetration of AM841, with pharmacokinetic analysis demonstrating a brain-to-plasma ratio substantially below that required for central CB1 engagement. This peripheral restriction is a direct functional consequence of the molecule's physicochemical properties arising from the isothiocyanate substitution.

Peripheral restriction profile

Head-to-head

AM841 (1 mg/kg i.p.): no hypomotility, analgesia, hypothermia; WIN55,212-2 produced all three central tetrad effects

Enables peripheral CB1 research without CNS-mediated behavioral confounds

Mouse tetrad assay, LC-MS/MS brain-to-plasma ratio

Evidence Dimension	Centrally mediated CB1 agonist effects (tetrad assay) at 1 mg/kg i.p.
Target Compound Data	AM841: No significant hypomotility, no analgesia, no hypothermia
Comparator Or Baseline	WIN55,212-2: Significant hypomotility, significant analgesia, significant hypothermia
Quantified Difference	Qualitatively and quantitatively distinct CNS effect profiles; AM841 effectively lacks all three classical central CB1 tetrad responses
Conditions	Male CD1 and C57BL/6 mice, locomotor activity boxes, hot plate test (55°C), implanted temperature loggers, 20–60 min post-injection observation

Why This Matters

For researchers studying peripheral CB1 functions (e.g., gastrointestinal, metabolic, or inflammatory disorders), AM841's peripheral restriction enables target engagement without the confounding central side effects that limit the utility of most CB1 agonists.

• [1] Keenan CM, Storr MA, Thakur GA, Wood JT, Wager-Miller J, Straiker A, Eno MR, Nikas SP, Bashashati M, Hu H, Mackie K, Makriyannis A, Sharkey KA. AM841, a covalent cannabinoid ligand, powerfully slows gastrointestinal motility in normal and stressed mice in a peripherally restricted manner. Br J Pharmacol. 2015;172(9):2406-2418. doi:10.1111/bph.13069 View Source

Colitis Protection: Peripheral vs CB13

In mouse models of colitis, AM841 (0.01–1 mg/kg, i.p., 7-day daily dosing) significantly decreased macroscopic and histological inflammation scores in both DSS- and TNBS-induced colitis when administered either prophylactically or therapeutically; this effect was absent in CB1, CB2, and CB1/CB2 knockout mice, confirming CB-receptor-mediated protection [1]. In the same study, the peripherally restricted agonist CB13 at 0.1 mg/kg i.p. failed to alleviate colitis, yet the same dose of CB13 administered centrally (0.1 µg/animal, i.c.v.) significantly reduced inflammation scores [1]. This demonstrates that AM841, unlike CB13, achieves therapeutically relevant peripheral CB receptor engagement sufficient for anti-inflammatory efficacy without requiring central access.

Colitis protection (peripheral vs. central)

Head-to-head

AM841 (i.p.) reduced colitis inflammation scores dose-dependently; CB13 required i.c.v. for comparable anti-inflammatory effect

Supports peripheral CB1/CB2-mediated intestinal anti-inflammatory research without invasive central dosing

DSS/TNBS murine colitis models, CB1/CB2 KO validation

Evidence Dimension	Reduction of colitis inflammation scores in DSS/TNBS murine models
Target Compound Data	AM841 (0.01, 0.1, and 1 mg/kg i.p.): Significant, dose-dependent reduction in macroscopic and histological inflammation scores; effect absent in CB1/CB2 knockout mice
Comparator Or Baseline	CB13 (0.1 mg/kg i.p.): No significant reduction in colitis scores; CB13 (0.1 µg/animal i.c.v.): Significant anti-inflammatory effect
Quantified Difference	AM841 achieves peripheral anti-inflammatory efficacy; CB13 requires central administration to produce comparable protection
Conditions	DSS-induced (3% DSS in drinking water, 7 days) and TNBS-induced (3 mg/animal, intrarectal) colitis models in C57BL/6 mice

Why This Matters

For IBD-related preclinical research, AM841 uniquely provides CB1/CB2-mediated intestinal anti-inflammatory effects via peripheral administration, avoiding the invasive intracerebroventricular dosing required by comparator CB13, which simplifies experimental protocols and enhances translational relevance.

• [1] Fichna J, Bawa M, Thakur GA, Tichkule R, Makriyannis A, McCafferty D, Sharkey KA, Storr M, Singh UP. Cannabinoids alleviate experimentally induced intestinal inflammation by acting at central and peripheral receptors. PLoS One. 2014;9(10):e109115. doi:10.1371/journal.pone.0109115 View Source

CB1 Co-Crystal Structure Template

The CB1–AM841 complex crystal structure (PDB: 5XR8, resolution 2.95 Å) reveals atomic-level details of covalent agonist binding, including a 53% contraction of the ligand-binding pocket relative to the antagonist-bound state and a twin toggle switch mechanism (Phe200³.³⁶ and Trp356⁶.⁴⁸) essential for receptor activation [1]. This contrasts with the CB1–AM11542 complex (PDB: 5XRA, 2.80 Å), where the tetrahydrocannabinol scaffold induces a slightly different pocket conformation [1]. While both are synthetic THC derivatives, AM841's hexahydrocannabinol core and isothiocyanate group produce distinct polar interactions that can guide structure-based design of novel covalent CB1 modulators. AM841's binding mode orientation (Ki = 1.14 nM, pKi = 8.94 for human CB1 [2]) provides a validated template for computational docking and pharmacophore modeling.

Co-crystal structural template

Validated resource

CB1–AM841 complex: PDB 5XR8, 2.95 Å; covalent C6.47 engagement, 53% pocket contraction vs antagonist state

Provides high-resolution 3D template for covalent CB1 ligand design and docking studies

Ki = 1.14 nM (human CB1); chimeric receptor X-ray crystallography

Evidence Dimension	Crystal structure availability and binding mode elucidation
Target Compound Data	CB1–AM841: PDB 5XR8, 2.95 Å resolution, 53% pocket contraction, covalent C6.47 engagement confirmed
Comparator Or Baseline	CB1–AM11542: PDB 5XRA, 2.80 Å resolution, non-covalent tetrahydrocannabinol scaffold, same twin toggle activation mechanism but different binding pocket interactions
Quantified Difference	Both provide high-resolution structural data; AM841 uniquely enables structure-guided design of covalent CB1 ligands; AM841 binding affinity Ki = 1.14 nM (pKi = 8.94)
Conditions	X-ray crystallography with chimeric CB1-flavodoxin fusion protein; binding affinity determined by radioligand displacement using [³H]CP55940

Why This Matters

Procurement of AM841 leverages a structurally validated, high-resolution template for covalent CB1 drug design, a strategic advantage over non-covalent agonists whose binding modes may not inform the design of sustained-action therapeutics.

• [1] Hua T, Vemuri K, Nikas SP, Laprairie RB, Wu Y, Qu L, Pu M, Korde A, Jiang S, Ho JH, Han GW, Ding K, Li X, Liu H, Hanson MA, Zhao S, Bohn LM, Makriyannis A, Stevens RC, Liu ZJ. Crystal structures of agonist-bound human cannabinoid receptor CB1. Nature. 2017;547(7664):468-471. doi:10.1038/nature23272 View Source
• [2] Guide to Pharmacology (GtoPdb). AM841 Ligand Activity Charts: CB1 receptor in Human, Ki = 1.14 nM (pKi = 8.94). Nature (2017) 547: 468-471. PMID: 28678776 View Source

GI Motility Normalization in Stress

AM841 (0.1 mg/kg, i.p.) potently and significantly reduced GI motility in both the small and large intestine under physiological conditions in mice, an effect mediated entirely through CB1 receptors [1]. Crucially, under conditions of acute stress (novel environment), AM841 was even more potent and normalized the stress-accelerated GI transit to baseline levels [1]. The classical CB1 agonist WIN55,212-2 (1 mg/kg, i.p.) also reduces GI motility but only achieves comparable effects at a 10-fold higher dose and with accompanying centrally mediated side effects (hypothermia, hypolocomotion, and analgesia) that are absent with AM841 [1]. No known reversible CB1 agonist combines stress-dependent efficacy enhancement with peripheral restriction in GI motility models.

GI motility & stress normalization

Head-to-head

AM841 (0.1 mg/kg) normalized stress-accelerated GI transit; WIN55,212-2 required 1 mg/kg and produced CNS side effects

Reported stress-conditional efficacy with peripheral restriction cannot be replicated by classical CB1 agonists

Mouse charcoal meal, colonic bead expulsion; acute stress model

Evidence Dimension	Reduction of GI motility under normal vs acute stress conditions (charcoal meal transit assay)
Target Compound Data	AM841 (0.1 mg/kg i.p.): Potent GI motility reduction under physiological conditions; enhanced efficacy under acute stress with normalization of accelerated transit; no central side effects at this dose
Comparator Or Baseline	WIN55,212-2 (1 mg/kg i.p.): Comparable GI motility reduction but only at 10-fold higher dose; produces significant hypothermia, hypolocomotion, and analgesia at this dose
Quantified Difference	AM841 achieves GI motility normalization at 0.1 mg/kg with zero central tetrad effects; WIN55,212-2 at 10× higher dose produces both GI effects and profound CNS side effects
Conditions	Male CD1 and C57BL/6 mice, upper GI transit (charcoal meal), distal colonic bead expulsion, acute novel environment stress model

Why This Matters

For functional GI disorder research, AM841's unique profile—sub-mg/kg potency, peripheral restriction, and stress-conditional efficacy—cannot be replicated by generic CB1 agonists like WIN55,212-2, making AM841 the compound of choice for studies requiring GI-specific pharmacology without CNS confounds.

• [1] Keenan CM, Storr MA, Thakur GA, Wood JT, Wager-Miller J, Straiker A, Eno MR, Nikas SP, Bashashati M, Hu H, Mackie K, Makriyannis A, Sharkey KA. AM841, a covalent cannabinoid ligand, powerfully slows gastrointestinal motility in normal and stressed mice in a peripherally restricted manner. Br J Pharmacol. 2015;172(9):2406-2418. doi:10.1111/bph.13069 View Source

AM841 Research Applications

Covalent Probe for CB1 Conformational Studies

AM841 is the compound of choice for in vitro and ex vivo experiments requiring irreversible CB1 activation. Its wash-resistant, pseudo-irreversible binding—demonstrated in both electrophysiology (EPSC inhibition not reversed by SR141716 ) and receptor internalization/recycling assays (no CB1 surface recycling after AM841 treatment, in contrast to WIN55,212-2 )—enables experimental protocols involving extensive wash steps, prolonged incubation with antagonists, or long-duration recordings. This property is essential for biochemical studies including receptor purification, cross-linking, proteomic analysis of CB1 interactomes, and cryo-EM sample preparation.

Peripheral CB1 for GI Disorder Models

For in vivo studies of gastrointestinal motility, intestinal inflammation (IBD), or metabolic regulation, AM841 uniquely provides highly potent peripheral CB1 activation (EC50 = 0.94 nM in cAMP assay ) without producing any of the classical central tetrad effects—hypomotility, analgesia, or hypothermia—as demonstrated by direct head-to-head comparison with WIN55,212-2 . Its dose-dependent protection in DSS- and TNBS-induced colitis models (0.01–1 mg/kg i.p.) further validates its utility in preclinical IBD research .

CB1 Co-Crystal Template for Drug Design

The experimentally determined CB1–AM841 crystal structure (PDB: 5XR8, 2.95 Å) provides a validated high-resolution 3D template for molecular docking, pharmacophore modeling, molecular dynamics simulations, and free energy perturbation calculations aimed at designing novel covalent CB1 modulators . The structure reveals the precise binding orientation of the hexahydrocannabinol core, the C3 alkyl tail occupying a hydrophobic channel between TM3-TM5, and the isothiocyanate warhead position relative to C6.47—critical information for rational optimization of linker length, warhead electrophilicity, and scaffold modifications. This structural resource is unavailable for the majority of cannabinoid ligands and provides a competitive advantage in computational chemistry programs focused on sustained-action CB1 therapeutics.

Positive Control for Irreversible GPCR Screening

AM841 serves as an ideal positive control in high-throughput or medium-throughput screening cascades for CB1-targeting compounds. Its irreversible activation allows assay protocols that include antagonist challenge or extensive wash steps to discriminate covalent from non-covalent hits. The well-characterized EC50 of 0.94 nM (cAMP inhibition) and EC50 of 6.8 nM (neuronal EPSC inhibition) provide benchmarking references for this purpose. Furthermore, the established dose-response curves in functional, electrophysiological, and in vivo assays ensure reproducibility across screening batches and facilitate the validation of new assay platforms targeting CB1 or other GPCRs with covalent ligand screening strategies.

Application

Selection Property

Validation Focus

CB1 conformational trapping and sustained signaling studies

Covalent irreversible binding mechanism

Wash-resistant EPSC and receptor internalization/recycling assays

Peripheral GI motility and inflammation research models

Peripheral restriction (low brain penetration)

Absence of central tetrad effects, colitis model endpoint reduction

Structure-based covalent CB1 modulator design

High-resolution crystal structure (PDB 5XR8)

Docking, MD simulation, and pharmacophore modeling validation

Irreversible GPCR screening positive control

Irreversible CB1 activation benchmark

Antagonist challenge screening protocols, functional assay reproducibility